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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Black 39 is a multifunctional reactive dye widely used in the textile industry for

dyeing and printing cellulosic fibers such as cotton, linen, and viscose.[1][2][3] Its popularity

stems from its ability to form a strong covalent bond with the fiber, resulting in excellent wash

fastness and vibrant, deep black shades.[1][4][5] This document provides detailed application

notes and experimental protocols for the use of Reactive Black 39 in textile printing and

finishing, aimed at providing a comprehensive guide for research and development purposes.

Chemical and Physical Properties
Reactive Black 39 is a water-soluble anionic dye. The reactive groups in the dye molecule

form covalent bonds with the hydroxyl groups of cellulosic fibers under alkaline conditions.[6][7]
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Property Value Reference

C.I. Name Reactive Black 39 [8]

Molecular Formula C25H14ClN10Na5 [8]

Molecular Weight 1021.16 g/mol [8]

Appearance Black Powder [8]

Solubility in Water >300 g/L [8]

Quantitative Data: Fastness Properties
The fastness properties of textiles dyed or printed with Reactive Black 39 are crucial for

determining their performance and durability. The following table summarizes typical fastness

ratings on cotton fabric.

Fastness Test Standard Rating Reference

Light Fastness ISO 105 B02 6-7 [4]

Washing Fastness

(Staining)
ISO 105 C03 4-5 [9]

Washing Fastness

(Effect)
ISO 105 C03 4-5 [9]

Perspiration Fastness

(Alkaline - Staining)
ISO 105 E04 4-5 [9]

Perspiration Fastness

(Acidic - Staining)
ISO 105 E04 4-5 [9]

Chlorinated Water

(Effect)

ISO 105 E03 (20

mg/L)
4 [9]

Rubbing Fastness

(Dry)
ISO 105 X12 4-5 [10]

Rubbing Fastness

(Wet)
ISO 105 X12 4 [10]
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Experimental Protocols
Protocol 1: Exhaust Dyeing of Cotton Fabric
This protocol describes a standard laboratory procedure for dyeing cotton fabric with Reactive
Black 39 using the exhaust method.[6][11]

Materials and Equipment:

Scoured and bleached cotton fabric

Reactive Black 39 dye

Glauber's salt (Sodium Sulfate) or Common Salt (Sodium Chloride)

Soda Ash (Sodium Carbonate)

Acetic Acid

Non-ionic soaping agent

Laboratory dyeing machine (e.g., Mathis Labomat or similar)

Beakers, graduated cylinders, and pipettes

pH meter

Spectrophotometer for color measurement (optional)

Procedure:

Fabric Preparation:

Ensure the cotton fabric is well-prepared (desized, scoured, and bleached) to guarantee

uniform dyeing.[12]

The fabric should have good absorbency (less than 3 seconds for a water drop to be

absorbed).[12]
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The pH of the fabric should be neutral (pH 6.5-7.0).[12]

Weigh the dry fabric accurately.

Dye Bath Preparation:

Set the material-to-liquor ratio (M:L), for example, 1:20.[12]

Calculate the required amounts of dye, salt, and alkali based on the weight of the fabric

(owf - on the weight of fabric).

Dissolve the pre-determined amount of Reactive Black 39 in a small amount of warm

water (around 50°C) and then add it to the dye bath.[11]

Dyeing Cycle:

Set the initial dye bath temperature to 30-35°C.[11]

Add the required amount of Glauber's salt or common salt to the dye bath and run the

machine for 10 minutes to ensure even distribution.[11]

Add the dissolved dye solution to the bath and run for 30 minutes to allow for dye

exhaustion.[11]

Raise the temperature to 60°C over 20 minutes.[11]

Add the pre-dissolved soda ash to the dye bath. This will raise the pH and initiate the

fixation reaction.[13]

Maintain the temperature at 60°C and continue dyeing for 60 minutes for fixation.[11]

Washing Off (Soaping):

Drain the dye bath.

Rinse the dyed fabric with cold water.

Hot rinse at around 70°C.
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Treat the fabric with a solution of non-ionic soaping agent (e.g., 1-2 g/L) at boil (95-100°C)

for 15-20 minutes to remove any unfixed dye.[11]

Rinse again with hot and then cold water.[11]

Neutralize the fabric with a dilute solution of acetic acid if necessary.

Dry the fabric.

Protocol 2: Screen Printing on Cotton Fabric
This protocol outlines the procedure for preparing a printing paste with Reactive Black 39 and

applying it to cotton fabric via screen printing.[14][15]

Materials and Equipment:

Pre-treated cotton fabric

Reactive Black 39 dye

Urea

Sodium Bicarbonate

Thickener (e.g., Sodium Alginate or a synthetic thickener)

Resist salt (e.g., Sodium m-nitrobenzenesulfonate)

Glycerin (optional)

Screen printing frame and squeegee

Drying oven or hot air dryer

Steamer

Washing and soaping equipment

Procedure:
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Printing Paste Formulation:

A typical printing paste recipe is as follows:

Reactive Black 39: 20-60 g

Urea: 100-150 g (acts as a dye solvent and humectant)[16]

Sodium Bicarbonate: 20-30 g (alkali for fixation)[16]

Resist Salt: 10-15 g (mild oxidizing agent to prevent reduction of the dye during

steaming)

Thickener (e.g., 6% Sodium Alginate solution): 500-600 g

Water: to make up to 1000 g

First, dissolve the urea and Reactive Black 39 in water.[17]

Stir this solution into the thickener paste.

Finally, add the sodium bicarbonate and resist salt and mix thoroughly until a

homogeneous paste is obtained.[15][17]

Printing:

Place the pre-treated cotton fabric on a flat, padded printing table.

Position the screen with the desired design on the fabric.

Apply the printing paste along one edge of the screen.

Use a squeegee to draw the paste evenly across the screen, forcing it through the open

areas of the design onto the fabric.

Drying:

Carefully remove the printed fabric and dry it thoroughly at a moderate temperature (e.g.,

80-100°C) to avoid premature dye reaction.[17]
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Fixation (Steaming):

Fix the dye to the fabric by steaming at 102-105°C for 8-15 minutes in a saturated steam

environment.[11][18] The steam provides the necessary heat and moisture for the

chemical reaction between the dye and the fiber.[19]

Washing Off:

The post-printing washing process is critical to remove the thickener and any unfixed dye

to achieve the final shade and good fastness properties.

Rinse the printed fabric thoroughly in cold water.[11]

Follow with a hot water rinse.

Soap the fabric at or near the boil (95-100°C) for 15-20 minutes with a neutral detergent.

[11]

Rinse again with hot and then cold water.[11]

Dry the finished fabric.

Protocol 3: Cold Pad-Batch Dyeing
The cold pad-batch (CPB) method is an energy-saving and water-conserving semi-continuous

process.[20][21]

Materials and Equipment:

Prepared cotton fabric

Reactive Black 39 dye

Alkali (e.g., Sodium Silicate and Caustic Soda, or Soda Ash)

Wetting agent

Padding mangle
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Batching station with rotation

Washing range

Procedure:

Pad Liquor Preparation:

Prepare the dye liquor containing Reactive Black 39, a wetting agent, and other

auxiliaries as needed.

Separately prepare the alkali solution. For example, a solution of sodium silicate and

caustic soda.[11]

The dye and alkali solutions are typically mixed just before padding using a dosing pump

system to prevent premature hydrolysis of the dye.[22]

Padding:

The fabric is passed through the pad trough containing the dye and alkali mixture.

The fabric is then squeezed through the nip of the padding mangle to achieve a specific

wet pick-up (e.g., 70-80%).[23]

Batching:

The padded fabric is immediately wound onto a beam and covered with a plastic film to

prevent evaporation and absorption of atmospheric carbon dioxide, which would lower the

pH.

The batched fabric is then stored at ambient temperature (20-30°C) and slowly rotated for

a period of 4 to 24 hours, depending on the depth of shade and dye reactivity.[11][20]

During this time, the dye diffuses into the fiber and fixes under the alkaline conditions.

Washing Off:

After the batching time is complete, the fabric is washed to remove unfixed dye and

chemicals. This is typically done on a continuous washing range.
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The washing sequence is similar to that for exhaust dyeing and printing: cold rinse, hot

rinse, soaping at the boil, hot rinse, and cold rinse.
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Caption: Workflow for Exhaust Dyeing with Reactive Black 39.
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Printing Process

Finishing
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Drying
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Caption: Workflow for Screen Printing with Reactive Black 39.
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Application

Fixation

Washing

Pad Liquor Preparation
(Dye + Alkali)

Padding
(70-80% pick-up)

Batching & Rotation
(Ambient Temp, 4-24 hrs)

Continuous Washing Off
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Drying
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Caption: Workflow for Cold Pad-Batch Dyeing with Reactive Black 39.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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